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Compound of Interest

Compound Name: Glycolic Acid

Cat. No.: B6592874 Get Quote

Proper disposal of glycolic acid is crucial for ensuring laboratory safety, protecting the

environment, and maintaining regulatory compliance.[1] Improper handling can lead to skin and

eye irritation, release of harmful vapors, and contamination of soil and water systems.[1]

Adherence to federal, state, and local guidelines, such as those from the Environmental

Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA), is

mandatory.[1][2]

This guide provides a step-by-step operational plan for the safe disposal of glycolic acid
waste in a research environment.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure all appropriate Personal Protective

Equipment (PPE) is worn, including gloves, safety goggles, and a lab coat.[1] All handling and

neutralization steps should be performed in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhaling any vapors.[3]

**Step-by-Step Disposal Protocol
Step 1: Waste Characterization and Segregation

First, determine if the glycolic acid waste is considered hazardous. This depends on its

concentration, characteristics (e.g., corrosivity), and whether it's mixed with other hazardous

chemicals.[4]
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Segregation: Never mix glycolic acid waste with incompatible substances, such as strong

oxidizers or bases, to prevent dangerous reactions.[1]

Collection: Collect glycolic acid waste in a sturdy, leak-proof, and chemically compatible

container.[4][5] High-density polyethylene (HDPE) or glass containers are suitable.[2]

Step 2: Neutralization (If Permitted by Local Regulations)

For many jurisdictions, dilute glycolic acid waste can be neutralized to a safe pH range before

drain disposal.[1][6] However, you must always confirm that this practice is permitted by your

institution and local wastewater regulations.[1][7] Corrosivity is often the only hazardous waste

characteristic that may be treated by a generator on-site without a specific permit.[6]

Experimental Protocol for Neutralization:

Preparation: Work in a fume hood and place the container of acidic solution in a larger

secondary container or an ice bath to manage heat generation.[6]

Select Neutralizing Agent: Use a weak base such as sodium bicarbonate (baking soda) or

calcium carbonate.[7]

Slow Addition: Gradually and slowly add the weak base to the glycolic acid solution while

stirring gently.[7] Adding the base too quickly can cause excessive gas (carbon dioxide)

evolution and heat, leading to splashing.[7]

pH Monitoring: Continuously monitor the pH of the solution using a calibrated pH meter or

pH strips.

Target pH: Continue adding the base until the pH is within a neutral range, typically between

5.5 and 9.0, as specified by local sewer discharge regulations.[4][6]

Final Disposal: Once the pH is confirmed to be in the acceptable range, the neutralized

solution can often be disposed of down the drain, followed by a large flush of water (e.g., 20

parts water to 1 part solution).[6]

Step 3: Disposal as Hazardous Waste
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If neutralization is not permitted, if the waste contains other hazardous materials, or if you are

not equipped to perform the neutralization safely, the glycolic acid must be disposed of as

hazardous waste.[1]

Containerization: Ensure the waste is in a sealed, clearly labeled container.[1][5] The

container must be kept closed except when adding waste.[4][5]

Labeling: The container must have a hazardous waste label that includes the full chemical

name ("Glycolic Acid Waste"), the concentration, and any other constituents.[4][5] Do not

use abbreviations.[5]

Storage: Store the sealed and labeled container in a designated satellite accumulation area

within the laboratory.[8] The storage area should provide secondary containment for liquids

and segregate the acid waste from incompatible chemicals.[5]

Arrange Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to request a waste pickup.[5] Do not allow more than 10-55 gallons of hazardous

waste to accumulate in your lab, depending on local rules.[5][9]

Disposal of Empty Containers
Empty glycolic acid containers must be handled properly before disposal.

Triple Rinse: Thoroughly rinse the empty container with a suitable solvent (like water) three

times.[5][9]

Collect Rinsate: The first rinseate must be collected and disposed of as hazardous chemical

waste.[5] Subsequent rinses may also need to be collected depending on the initial

concentration.

Deface Label: Completely remove, obliterate, or deface the original label on the container.[5]

Dispose of Container: Once rinsed and air-dried, the container can typically be disposed of

as regular solid waste or recycled.[5] Rinsed glass bottles should be placed in designated

glass disposal containers.[5]

Quantitative Disposal Parameters
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Parameter Guideline Source

Neutral pH Range for Drain

Disposal
5.5 - 9.0 [4][6]

Recommended Neutralizing

Agent

Sodium Bicarbonate (Baking

Soda)
[1][2][7][10]

Water Flush Post-

Neutralization

20 parts water to 1 part

neutralized solution
[6]

Max. Lab Accumulation

Volume

10 - 55 gallons (consult local

regulations)
[5][9]

Acutely Toxic Waste Limit
1 quart (if mixed with a "P-list"

chemical)
[8]

Glycolic Acid Disposal Workflow
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Start: Glycolic Acid Waste Generated
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Consult Local Regulations

Is On-Site Neutralization
Permitted?

1. Wear full PPE.
2. Add weak base (e.g., NaHCO3) slowly.

3. Monitor pH.

  Yes

Collect in a compatible,
sealed container.

No / Not sure 

Is pH between 5.5 and 9.0?

Dispose down drain with
copious amounts of water

(>20x volume).

Yes No, pH out of range

End

Label container with
'Hazardous Waste',

full chemical names, & date.

Store in designated Satellite
Accumulation Area with
secondary containment.

Contact EHS for
waste pickup.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of glycolic acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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